Cas no 1354713-39-5 (Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, is a boronic ester-functionalized pyridine derivative with significant utility in synthetic organic chemistry. The presence of both a hydrazinyl group and a pinacol boronate moiety enhances its versatility as a building block for cross-coupling reactions, particularly Suzuki-Miyaura couplings, enabling efficient C-C bond formation. The electron-rich pyridine core further facilitates its use in heterocyclic synthesis and pharmaceutical intermediates. Its stability under ambient conditions and compatibility with diverse reaction conditions make it a valuable reagent for constructing complex molecular architectures. The compound’s structural features support applications in medicinal chemistry and materials science.
Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
1354713-39-5 structure
Product Name:Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:1354713-39-5
MF:C12H20BN3O2
MW:249.117102622986
CID:5159526
Update Time:2025-10-30

Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-Hydrazinyl-3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • Inchi: 1S/C12H20BN3O2/c1-8-6-9(7-15-10(8)16-14)13-17-11(2,3)12(4,5)18-13/h6-7H,14H2,1-5H3,(H,15,16)
    • InChI Key: RYLLRPDIRKQAMN-UHFFFAOYSA-N
    • SMILES: C1(NN)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1C

Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1247840-1g
2-Hydrazinyl-3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1354713-39-5 98%
1g
¥5796 2023-04-15

Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature

Additional information on Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Recent Advances in the Application of Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1354713-39-5) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 2-hydrazinyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1354713-39-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This boronic acid-containing pyridine derivative exhibits unique reactivity and binding properties, making it a valuable tool for drug discovery and development. Recent studies have highlighted its potential in the design of targeted therapies, particularly in the field of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized its boronic ester functionality for Suzuki-Miyaura cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The study reported significant inhibitory activity against several cancer-associated kinases, with IC50 values in the nanomolar range. This work underscores the compound's versatility in medicinal chemistry applications.

In the area of infectious disease research, a recent publication in ACS Infectious Diseases described the use of this pyridine derivative as a building block for developing antimicrobial agents. The hydrazinyl group was found to play a crucial role in enhancing membrane permeability, while the boronic acid moiety contributed to target specificity. The resulting compounds showed potent activity against drug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells.

Structural and computational studies have provided insights into the molecular interactions of this compound. X-ray crystallography data revealed that the boronic acid group forms stable covalent bonds with specific amino acid residues in target proteins. Molecular dynamics simulations further demonstrated that the compound's unique geometry allows for optimal binding in enzyme active sites, explaining its high selectivity observed in biological assays.

From a synthetic chemistry perspective, recent advances have improved the scalability and purity of this compound. A 2024 patent application described an optimized synthetic route that reduces byproduct formation and improves overall yield. These process improvements are critical for enabling larger-scale applications in drug development programs.

The compound's potential extends beyond small molecule therapeutics. Recent work in chemical biology has explored its use in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. The boronic acid functionality serves as an effective warhead for recruiting E3 ubiquitin ligases, while the pyridine core provides structural diversity for linker attachment.

Looking forward, researchers anticipate that this compound will play an increasingly important role in the development of next-generation therapeutics. Its unique combination of chemical properties offers multiple avenues for structural modification and optimization. Ongoing studies are investigating its application in radiopharmaceuticals, where the boron atom could serve dual purposes in both targeting and neutron capture therapy.

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